![molecular formula C15H20N2O3 B4750076 N-[(4-benzyl-1-piperidinyl)carbonyl]glycine](/img/structure/B4750076.png)
N-[(4-benzyl-1-piperidinyl)carbonyl]glycine
Overview
Description
N-[(4-benzyl-1-piperidinyl)carbonyl]glycine, also known as CPPene, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the early 1990s and has since been investigated for its ability to modulate the activity of certain neurotransmitters in the brain.
Scientific Research Applications
N-[(4-benzyl-1-piperidinyl)carbonyl]glycine has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to modulate the activity of certain neurotransmitters in the brain, including glutamate and dopamine. This modulation has been linked to improvements in cognitive function, memory, and mood.
Mechanism of Action
N-[(4-benzyl-1-piperidinyl)carbonyl]glycine acts as a competitive antagonist at the glycine-binding site of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity, learning, and memory. By blocking the glycine-binding site, this compound reduces the activity of the NMDA receptor, leading to a decrease in glutamate release and an overall reduction in excitatory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been linked to improvements in cognitive function, memory, and mood, as well as a reduction in anxiety and depression. It has also been shown to have neuroprotective effects, reducing the damage caused by ischemia and other forms of brain injury.
Advantages and Limitations for Lab Experiments
N-[(4-benzyl-1-piperidinyl)carbonyl]glycine has several advantages as a research tool. It is a highly specific antagonist of the glycine-binding site of the NMDA receptor, making it a useful tool for studying the role of this receptor in various neurological and psychiatric disorders. However, this compound has some limitations. It has a relatively short half-life and is rapidly metabolized in vivo, making it difficult to use in long-term studies. Additionally, its effects on other neurotransmitter systems are not well understood, and further research is needed to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-[(4-benzyl-1-piperidinyl)carbonyl]glycine. One area of interest is its potential use as a therapeutic agent for various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Another area of interest is its use as a research tool to further understand the role of the NMDA receptor in various brain functions and disorders. Additionally, further research is needed to optimize the synthesis method and improve the pharmacokinetic properties of the compound.
properties
IUPAC Name |
2-[(4-benzylpiperidine-1-carbonyl)amino]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c18-14(19)11-16-15(20)17-8-6-13(7-9-17)10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,20)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGLIZLKYEBPTJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)NCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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